Cas no 33560-59-7 (Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)-)

Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)- structure
33560-59-7 structure
Product Name:Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)-
CAS No:33560-59-7
MF:C43H64O3
MW:628.966473579407
CID:292715
PubChem ID:4143098
Update Time:2025-04-19

Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-[bis(3,5-ditert-butyl-4-hydroxyphenyl)methyl]-2,6-ditert-butylphenol
    • AKOS024405895
    • SCHEMBL8772288
    • DTXSID30399853
    • 33560-59-7
    • Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)-
    • 4,4',4''-METHANETRIYLTRIS(2,6-DI-TERT-BUTYLPHENOL)
    • Inchi: 1S/C43H64O3/c1-38(2,3)28-19-25(20-29(35(28)44)39(4,5)6)34(26-21-30(40(7,8)9)36(45)31(22-26)41(10,11)12)27-23-32(42(13,14)15)37(46)33(24-27)43(16,17)18/h19-24,34,44-46H,1-18H3
    • InChI Key: FFOUWOPCDGXFNL-UHFFFAOYSA-N
    • SMILES: OC1=C(C=C(C=C1C(C)(C)C)C(C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C)C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 628.48582
  • Monoisotopic Mass: 628.48554590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 9
  • Complexity: 786
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.3
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.69
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